Cas no 7512-43-8 (H-D-Met-OEt Hydrochloride)

• Product Name: H-D-Met-OEt Hydrochloride
• CAS No: 7512-43-8
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• MDL: MFCD00153451
• CID: 566772
• PubChem ID: 44717125
• Update Time: 2025-05-20

H-D-Met-OEt Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl D-Methionine hydrochloride
• (R)-Ethyl 2-amino-4-(methylthio)butanoate hydrochloride
• D-Methionine, ethylester, hydrochloride (1:1)
• ethyl (2R)-2-amino-4-methylsulfanylbutanoate,hydrochloride
• H-D-MET-OET HCL
• H-D-Met-OEt*HCl
• H-D-Met-OEt.HCl
• H-D-Met-OEt·HCl
• H-D-Met-OEt•HCl
• D-METHIONINE ETHYL ESTER HYDROCHLORIDE
• D-Met-OEt HCl
• H-D-Met-Oet hydrochloride
• H-D-Met-OEtCl
• SCHEMBL8014832
• 7512-43-8
• AKOS015845210
• S-7512-43-8
• AM81985
• H-D-Met-OEt. HCl
• Q-101597
• J-300201
• D-Methionine ethyl ester hydrochloride (H-D-Met-OEt.HCl)
• MFCD00153451
• F11024
• Ethyl D-methioninate hydrochloride
• KPWCQEUBJAIORR-FYZOBXCZSA-N
• AS-46955
• H-D-Met-OetHC
• ethyl (2R)-2-amino-4-methylsulfanylbutanoate;hydrochloride
• D-Methionine Ethyl Ester HCl
• H-D-Met-OEt Hydrochloride

• MDL： MFCD00153451
• Inchi： 1S/C7H15NO2S.ClH/c1-3-10-7(9)6(8)4-5-11-2;/h6H,3-5,8H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： KPWCQEUBJAIORR-FYZOBXCZSA-N
• SMILES： Cl.S(C)CC[C@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 213.05900
• Monoisotopic Mass: 213.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2

Experimental Properties

• PSA: 77.62000
• LogP: 2.13220

H-D-Met-OEt Hydrochloride Security Information

• Storage Condition：Store at 0 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-D-Met-OEt Hydrochloride

H-D-Met-OEt Hydrochloride (CAS No. 7512-43-8): An Overview of Its Properties, Applications, and Recent Research Developments

H-D-Met-OEt Hydrochloride (CAS No. 7512-43-8) is a synthetic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as H-D-Methionine Ethyl Ester Hydrochloride, is a derivative of the amino acid methionine and is widely used in various applications, including peptide synthesis, drug development, and biochemical studies.

The chemical structure of H-D-Met-OEt Hydrochloride consists of a methionine residue with an ethyl ester group attached to the carboxylic acid moiety, and a hydrochloride salt to ensure solubility and stability. The molecular formula is C₇H₁₅NO₂S·HCl, and its molecular weight is approximately 203.71 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents.

In the context of peptide synthesis, H-D-Met-OEt Hydrochloride serves as a versatile building block for the construction of complex peptides and proteins. Its ethyl ester group facilitates the coupling reactions during peptide bond formation, making it an essential reagent in solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis. The presence of the hydrochloride salt enhances its solubility in aqueous media, which is crucial for maintaining reaction efficiency and yield.

Recent research has highlighted the potential applications of H-D-Met-OEt Hydrochloride in drug development. Studies have shown that this compound can be used to modify the pharmacokinetic properties of peptides and proteins, such as improving their stability, bioavailability, and therapeutic efficacy. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that H-D-Met-OEt Hydrochloride can be incorporated into peptide drugs to enhance their resistance to proteolytic degradation, thereby extending their half-life in vivo.

In addition to its role in drug development, H-D-Met-OEt Hydrochloride has been explored for its potential in biochemical studies. Researchers have utilized this compound to investigate the structural and functional properties of proteins and enzymes. For example, a study published in *Biochemistry* reported that H-D-Met-OEt Hydrochloride can be used as a probe to study the conformational changes in proteins induced by ligand binding or post-translational modifications. This application has significant implications for understanding protein function and designing targeted therapies.

The safety profile of H-D-Met-OEt Hydrochloride has also been extensively evaluated. According to safety data sheets (SDS), this compound is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that like any chemical reagent, it should be handled with care to avoid inhalation, ingestion, or skin contact. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling.

In conclusion, H-D-Met-OEt Hydrochloride (CAS No. 7512-43-8) is a valuable compound with diverse applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical properties make it an essential reagent for peptide synthesis and drug development. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.